Cas no 117928-88-8 (Pyrido[3,4-b]pyrazin-2(1H)-one,1-[2-(dimethylamino)ethyl]-3-(phenylmethyl)-)

• Product Name: Pyrido[3,4-b]pyrazin-2(1H)-one,1-[2-(dimethylamino)ethyl]-3-(phenylmethyl)-
• CAS No: 117928-88-8
• MF: C₁₈H₂₀N₄O
• MW: 308.377603530884
• CID: 183473
• PubChem ID: 3088400
• Update Time: 2025-04-19

Pyrido[3,4-b]pyrazin-2(1H)-one,1-[2-(dimethylamino)ethyl]-3-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrido[3,4-b]pyrazin-2(1H)-one,1-[2-(dimethylamino)ethyl]-3-(phenylmethyl)-
• 3-benzyl-1-[2-(dimethylamino)ethyl]pyrido[3,4-b]pyrazin-2-one
• BRN 5352659
• 117928-88-8
• 3-Benzil-1-dimetilamminoetil-6-azachinossalin-2(1H)-one [Italian]
• 3-Benzil-1-dimetilamminoetil-6-azachinossalin-2(1H)-one
• 3-Benzyl-1-(2-(dimethylamino)ethyl)-pyrido(3,4-b)pyrazin-2(1H)-one
• SCHEMBL18691769
• Pyrido(3,4-b)pyrazin-2(1H)-one, 3-benzyl-1-(2-(dimethylamino)ethyl)-
• Pyrido(3,4-b)pyrazin-2(1H)-one, 1-(2-(dimethylamino)ethyl)-3-(phenylmethyl)-
• DTXSID00151960

• Inchi： 1S/C18H20N4O/c1-21(2)10-11-22-17-8-9-19-13-16(17)20-15(18(22)23)12-14-6-4-3-5-7-14/h3-9,13H,10-12H2,1-2H3
• InChI Key： HCXLKGAKZOEOHD-UHFFFAOYSA-N
• SMILES： O=C1C(CC2C=CC=CC=2)=NC2C=NC=CC=2N1CCN(C)C

Computed Properties

• Exact Mass: 308.1639
• Monoisotopic Mass: 308.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 48.8Ų

Experimental Properties

• PSA: 48.8